molecular formula C16H15N3O B2538373 2-(1H-1,3-benzodiazol-2-yl)-N-benzylacetamide CAS No. 154112-95-5

2-(1H-1,3-benzodiazol-2-yl)-N-benzylacetamide

Cat. No. B2538373
CAS RN: 154112-95-5
M. Wt: 265.316
InChI Key: KSTIAOGPYOAVEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1H-1,3-benzodiazol-2-yl)-N-benzylacetamide , commonly referred to as 21HBMBA , belongs to the class of benzimidazole derivatives. It is a white crystalline compound with various aliases, including azaindole , 3-azindole , benzoglyoxaline , 1,3-diazaindene , and 3-benzodiazole .

Scientific Research Applications

Antioxidant Activity

Benzimidazole derivatives often possess antioxidant potential. In the case of 2-(1H-1,3-benzodiazol-2-yl)-N-benzylacetamide, it shows promise as an antioxidant. Researchers have evaluated its performance using several in-vitro assays:

Antimicrobial Properties

The compound has been investigated for its antimicrobial activity against various strains:

Anti-Cancer Potential

Although not explicitly mentioned for this compound, benzimidazole derivatives have been explored as potential anti-cancer agents. Further studies could investigate its efficacy against specific cancer cell lines .

Drug Discovery

Given its structural features, 2-(1H-1,3-benzodiazol-2-yl)-N-benzylacetamide might serve as a scaffold for new drug development. Artificial intelligence-driven approaches could identify its interactions with relevant targets and predict its pharmacological effects .

Synthesis of Novel Compounds

The compound’s synthesis involves interesting reactions, such as hemi-synthesis from essential oils and click chemistry. These synthetic pathways contribute to the development of diverse benzimidazole derivatives .

Other Potential Applications

While not extensively studied, benzimidazole derivatives often find applications in fields like materials science, catalysis, and coordination chemistry. Further investigations may reveal additional uses for this compound .

properties

IUPAC Name

2-(1H-benzimidazol-2-yl)-N-benzylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15N3O/c20-16(17-11-12-6-2-1-3-7-12)10-15-18-13-8-4-5-9-14(13)19-15/h1-9H,10-11H2,(H,17,20)(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSTIAOGPYOAVEH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CNC(=O)CC2=NC3=CC=CC=C3N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

265.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1H-1,3-benzodiazol-2-yl)-N-benzylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.